Cas no 75-28-5 (2-\u200bMethyl-propane)

It is a colorless flammable gas under normal temperature and pressure. Its melting point is -159.4 ℃. Its boiling point is -11.73 ℃. It is slightly soluble in water, soluble in ethanol \ ether, etc. it forms an explosive mixture with air, and the explosion limit is 1.9% - 8.4% (volume). It mainly exists in natural gas \ refinery gas and pyrolysis gas, and can be obtained by physical separation, etc. it can also be obtained from n-butane by isomerization. It is mainly used for alkylation with isobutene to ISO octane, It can also be used as a refrigerant.
2-\u200bMethyl-propane structure
2-\u200bMethyl-propane structure
2-\u200bMethyl-propane
75-28-5
CH3CH(CH3)CH3
58.12
81666

2-\u200bMethyl-propane Properties

Names and Identifiers

    • Isobutane
    • GEIGER FLOW GAS
    • 1,1-Dimethylethane
    • 2-Methylpropan
    • 2-methyl-propan
    • a31(hydrocarbon)
    • i-Butane
    • Isobutan
    • Isobutane mixtures
    • isobutane(dot)
    • isobutane,highpurity
    • iso-C4H10
    • methyl-2
    • methyl-2propane
    • methyl-2propane(isobutane)
    • Methylpropane
    • Propane, 2-methyl-
    • Propane, 2-methyl-isobutane
    • ISOBUTANE (IN CYLINDER WITHOUT VALVE)
    • R600a
    • R-600a
    • 2-Methylpropane
    • iso-butane
    • 2-methyl-propane
    • trimethylmethane
    • A 31
    • Purifrigor Iso 3
    • R 600a
    • 2-METHYLPROPANE, 99.995%
    • 2-METHYLPROPANE, FUEL CYLINDER FOR SETAF LASH (1EA=1.3OZ CYLINDER)
    • 2-METHYLPROPANE, PRESSURE TIN WITH 250 M L (NET ~140 G)
    • Isobutane(incylinderwithoutvalve)
    • Isobutaneincylinderwithoutvalve
    • HEZE SIRLOONG CHEMICAL CO.,Ltd
    • +Expand
    • 1S/C4H10/c1-4(2)3/h4H,1-3H3
    • CC(C)C

Computed Properties

  • 58.07830
  • 0
  • 0
  • 0
  • 58.078
  • 4
  • 4.8
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.1
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 1.66230
  • 0.00000
  • 1.3518
  • -11 ºC
  • −160 °C(lit.)
  • 72.2 psi ( 37.7 °C)
  • -76 ºC
  • Colorless \ slightly odorous gas [1]
  • Stable. Extremely flammable. May form explosive mixtures with air.
  • Slightly soluble in water, soluble in ether \ ethanol \ chloroform [15]
  • 0.612
  • 10.74 eV

2-\u200bMethyl-propane Security Information

  • TZ4300000
  • -
  • 2.1
  • S; S9; S16
  • R12
  • 2.1
  • F+ F+
  • UN 1969 2.1
  • The warehouse is ventilated, low-temperature and dry, loaded and unloaded with light weight, and stored separately from oxygen \ air and other combustion supporting gas cylinders
  • 12
  • 8.3%
  • 2.1
  • 4.5-31

2-\u200bMethyl-propane Customs Data

  • 2901100000

  • China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2-\u200bMethyl-propane Synthesis

Synthetic Circuit 1

674-26-0 674-26-0
75-28-5 75-28-5
35066-36-5 35066-36-5
4706-90-5 4706-90-5
3944-36-3 3944-36-3
2381-87-5 2381-87-5
1758-88-9 1758-88-9
934-80-5 934-80-5
769-57-3 769-57-3
763-32-6 763-32-6
700-12-9 700-12-9
630-19-3 630-19-3
600-15-7 600-15-7
590-18-1 590-18-1
563-80-4 563-80-4
527-84-4 527-84-4
526-73-8 526-73-8
504-60-9 504-60-9
488-23-3 488-23-3
115-18-4 115-18-4
115-11-7 115-11-7
115-07-1 115-07-1
106-98-9 106-98-9
106-97-8 106-97-8
99-87-6 99-87-6
98-82-8 98-82-8
96-17-3 96-17-3
95-93-2 95-93-2
78-93-3 78-93-3
78-78-4 78-78-4
75-65-0 75-65-0
74-98-6 74-98-6
74-84-0 74-84-0
64-19-7 64-19-7
64-17-5 64-17-5
57-55-6 57-55-6
Reaction Conditions
1.1 Catalysts: Davicat SiAl 3113 Solvents: Water ;  36 bar, 300 °C
Reference
Processes for conversion of biologically derived mevalonic acid
, United States, , ,

Synthetic Circuit 2

111-70-6 111-70-6
75-28-5 75-28-5
52161-57-6 52161-57-6
19037-72-0 19037-72-0
16327-38-1 16327-38-1
14686-13-6 14686-13-6
3404-65-7 3404-65-7
2808-79-9 2808-79-9
2146-37-4 2146-37-4
1074-55-1 1074-55-1
934-80-5 934-80-5
931-88-4 931-88-4
930-18-7 930-18-7
824-90-8 824-90-8
824-22-6 824-22-6
760-21-4 760-21-4
691-38-3 691-38-3
690-08-4 690-08-4
624-64-6 624-64-6
622-96-8 622-96-8
616-12-6 616-12-6
591-76-4 591-76-4
589-34-4 589-34-4
575-37-1 575-37-1
563-46-2 563-46-2
513-35-9 513-35-9
473-91-6 473-91-6
291-64-5 291-64-5
264-09-5 264-09-5
141-93-5 141-93-5
115-07-1 115-07-1
108-88-3 108-88-3
108-67-8 108-67-8
108-38-3 108-38-3
107-83-5 107-83-5
106-97-8 106-97-8
100-41-4 100-41-4
95-47-6 95-47-6
78-78-4 78-78-4
74-98-6 74-98-6
74-85-1 74-85-1
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

Synthetic Circuit 3

111-27-3 111-27-3
75-28-5 75-28-5
19037-72-0 19037-72-0
17057-82-8 17057-82-8
2613-65-2 2613-65-2
2453-00-1 2453-00-1
1587-04-8 1587-04-8
1074-55-1 1074-55-1
933-98-2 933-98-2
930-18-7 930-18-7
624-64-6 624-64-6
622-96-8 622-96-8
620-14-4 620-14-4
589-34-4 589-34-4
513-35-9 513-35-9
473-91-6 473-91-6
291-64-5 291-64-5
141-93-5 141-93-5
115-11-7 115-11-7
115-07-1 115-07-1
108-88-3 108-88-3
108-67-8 108-67-8
108-38-3 108-38-3
107-83-5 107-83-5
106-42-3 106-42-3
105-05-5 105-05-5
100-41-4 100-41-4
96-37-7 96-37-7
96-14-0 96-14-0
90-12-0 90-12-0
78-78-4 78-78-4
74-98-6 74-98-6
74-85-1 74-85-1
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

Synthetic Circuit 4

67-56-1 67-56-1
56-81-5 56-81-5
75-28-5 75-28-5
43133-95-5 43133-95-5
544-76-3 544-76-3
629-50-5 629-50-5
17171-71-0 17171-71-0
2870-04-4 2870-04-4
1595-11-5 1595-11-5
1595-09-1 1595-09-1
1077-16-3 1077-16-3
1074-92-6 1074-92-6
1074-55-1 1074-55-1
1074-17-5 1074-17-5
933-98-2 933-98-2
700-12-9 700-12-9
630-08-0 630-08-0
590-18-1 590-18-1
527-84-4 527-84-4
526-73-8 526-73-8
496-11-7 496-11-7
142-82-5 142-82-5
141-93-5 141-93-5
124-38-9 124-38-9
115-11-7 115-11-7
115-07-1 115-07-1
109-67-1 109-67-1
108-88-3 108-88-3
108-67-8 108-67-8
108-38-3 108-38-3
106-99-0 106-99-0
106-98-9 106-98-9
106-97-8 106-97-8
106-42-3 106-42-3
105-05-5 105-05-5
100-41-4 100-41-4
99-62-7 99-62-7
95-63-6 95-63-6
95-47-6 95-47-6
91-20-3 91-20-3
90-12-0 90-12-0
74-99-7 74-99-7
74-98-6 74-98-6
74-85-1 74-85-1
74-84-0 74-84-0
74-82-8 74-82-8
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Zinc ;  6 h, 1 bar, 420 °C
Reference
Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)
Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Synthetic Circuit 5

74-85-1 74-85-1
75-28-5 75-28-5
37050-05-8 37050-05-8
19217-47-1 19217-47-1
4485-16-9 4485-16-9
1630-94-0 1630-94-0
1330-20-7 1330-20-7
816-79-5 816-79-5
622-96-8 622-96-8
620-14-4 620-14-4
583-57-3 583-57-3
583-48-2 583-48-2
108-88-3 108-88-3
107-83-5 107-83-5
100-41-4 100-41-4
91-57-6 91-57-6
91-20-3 91-20-3
90-12-0 90-12-0
78-78-4 78-78-4
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Aluminum ,  Silica ;  30 - 800 °C
Reference
Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f
Lee, Hyung Won; et al, Catalysts, 2018, 8(11), 501/1-501/15

2-\u200bMethyl-propane Raw materials

2-\u200bMethyl-propane Preparation Products

2-\u200bMethyl-propane Related Literature

75-28-5 (2-\u200bMethyl-propane) Related Products